Cas no 1805592-99-7 (3,4-Bis(trifluoromethyl)-5-iodoanisole)

• Product Name: 3,4-Bis(trifluoromethyl)-5-iodoanisole
• CAS No: 1805592-99-7
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4964865
• Update Time: 2025-07-20

3,4-Bis(trifluoromethyl)-5-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-iodoanisole

• Inchi： 1S/C9H5F6IO/c1-17-4-2-5(8(10,11)12)7(6(16)3-4)9(13,14)15/h2-3H,1H3
• InChI Key： HJDFAYSDPPQFTA-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 370.03

Additional information on 3,4-Bis(trifluoromethyl)-5-iodoanisole

Recent Advances in the Application of 3,4-Bis(trifluoromethyl)-5-iodoanisole (CAS: 1805592-99-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3,4-Bis(trifluoromethyl)-5-iodoanisole (CAS: 1805592-99-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic compound, characterized by its unique trifluoromethyl and iodo substituents, has demonstrated remarkable potential in various applications, including medicinal chemistry, drug discovery, and material science. The presence of these functional groups enhances its reactivity and binding affinity, making it a valuable building block for the synthesis of complex molecules.

A recent study published in the Journal of Medicinal Chemistry explored the utility of 3,4-Bis(trifluoromethyl)-5-iodoanisole as a key intermediate in the development of novel kinase inhibitors. The researchers utilized this compound in a palladium-catalyzed cross-coupling reaction to introduce the iodinated aromatic moiety into a series of heterocyclic scaffolds. The resulting compounds exhibited potent inhibitory activity against several oncogenic kinases, with IC50 values in the low nanomolar range. This study highlights the compound's versatility in medicinal chemistry and its potential to contribute to the discovery of next-generation anticancer agents.

Another significant application of 3,4-Bis(trifluoromethyl)-5-iodoanisole was reported in a recent issue of Organic Letters, where it was employed as a precursor for the synthesis of fluorinated liquid crystals. The researchers demonstrated that the trifluoromethyl groups in the compound could significantly alter the mesomorphic properties of the resulting materials, leading to improved thermal stability and optical characteristics. These findings open new avenues for the development of advanced materials for display technologies and optoelectronic devices.

In addition to its applications in drug discovery and material science, 3,4-Bis(trifluoromethyl)-5-iodoanisole has also been investigated for its potential in radiopharmaceuticals. A study published in the Journal of Labelled Compounds and Radiopharmaceuticals described the use of this compound as a precursor for the synthesis of iodine-123 labeled tracers. The high reactivity of the iodo substituent allowed for efficient radiolabeling, and the resulting tracers exhibited excellent in vivo stability and target specificity. This research underscores the compound's potential in the development of diagnostic imaging agents.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 3,4-Bis(trifluoromethyl)-5-iodoanisole. Recent advances in continuous flow chemistry and catalytic methods have shown potential to address these issues, as reported in a recent publication in Chemical Communications. The authors described a scalable and efficient synthesis route that minimizes byproduct formation and improves overall yield, paving the way for broader utilization of this compound in industrial applications.

In conclusion, 3,4-Bis(trifluoromethyl)-5-iodoanisole (CAS: 1805592-99-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for diverse applications, from drug discovery to advanced materials. Ongoing research efforts are expected to further expand its utility and address current limitations in synthesis and scalability.